Cas no 181795-55-1 (Benzene,1-(3-cyclohexen-1-yl)-4-ethoxy-)

Benzene,1-(3-cyclohexen-1-yl)-4-ethoxy- structure
181795-55-1 structure
Product Name:Benzene,1-(3-cyclohexen-1-yl)-4-ethoxy-
CAS No:181795-55-1
MF:C14H18O
MW:202.292124271393
CID:113707
PubChem ID:45093947
Update Time:2025-04-18

Benzene,1-(3-cyclohexen-1-yl)-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(3-cyclohexen-1-yl)-4-ethoxy-
    • 1-(3-cyclohexen-1-yl)-4-ethoxyBenzene
    • 1-cyclohex-3-en-1-yl-4-ethoxybenzene
    • Benzene, 1-(3-cyclohexen-1-yl)-4-ethoxy- (9CI)
    • FT-0713380
    • 4'-Ethoxy-1,2,3,6-tetrahydro-1,1'-biphenyl
    • 181795-55-1
    • DTXSID90667227
    • Inchi: 1S/C14H18O/c1-2-15-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-4,8-12H,2,5-7H2,1H3
    • InChI Key: QGXABPWSRGGRRZ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C1CC=CCC1

Computed Properties

  • Exact Mass: 202.13584
  • Monoisotopic Mass: 202.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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